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Compound of Interest

Compound Name:

(1-(4-

Iodophenyl)cyclobutyl)methanami

ne

Cat. No.: B1411126 Get Quote

Application Notes and Protocols for (1-(4-
Iodophenyl)cyclobutyl)methanamine
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific safety data for (1-(4-Iodophenyl)cyclobutyl)methanamine is not readily

available. The following procedures and data are based on information for structurally

analogous compounds, including the chloro-, bromo-, and fluoro- derivatives. It is imperative to

treat (1-(4-Iodophenyl)cyclobutyl)methanamine as a potentially hazardous substance and to

handle it with the utmost care in a controlled laboratory environment. A thorough risk

assessment should be conducted before any handling.

Introduction
(1-(4-Iodophenyl)cyclobutyl)methanamine is a primary amine containing a cyclobutyl and an

iodophenyl group. Its structural similarity to other halogenated phenylcyclobutylmethanamine

derivatives suggests it may be a valuable intermediate in pharmaceutical research and drug

development. These application notes provide detailed procedures for the safe handling,

storage, and disposal of this compound to minimize risks to laboratory personnel and the

environment.
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Hazard Identification and Safety Precautions
Based on data from analogous compounds, (1-(4-Iodophenyl)cyclobutyl)methanamine is

anticipated to be a hazardous substance. The primary hazards are expected to be:

Skin Irritation: May cause skin irritation upon contact.

Serious Eye Damage/Irritation: Poses a risk of serious eye irritation or damage.

Respiratory Irritation: May cause respiratory tract irritation if inhaled.

Harmful if Swallowed: Ingestion may lead to adverse health effects.

GHS Hazard Pictograms (Anticipated):

Exclamation Mark Corrosion

Anticipated Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1]

Anticipated Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.
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P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

Quantitative Data for Analogous Compounds
The following table summarizes key data for structurally similar compounds to provide a

reference for the expected properties of (1-(4-Iodophenyl)cyclobutyl)methanamine.

Property
(1-(4-
Fluorophenyl)cyclo
butyl)methanamine

(1-(4-
Chlorophenyl)cyclo
butyl)methanamine

(1-(4-
Iodophenyl)cyclob
utyl)methanamine
(Predicted)

CAS Number 1017462-08-6[3] 63010-09-3[4][5] 1936255-32-1[6]

Molecular Formula C₁₁H₁₄FN[7] C₁₁H₁₄ClN[4][5] C₁₁H₁₄IN[6]

Molecular Weight 179.24 g/mol 195.69 g/mol [4][5] 287.14 g/mol [6]

Physical Form Liquid Solid
Likely a solid or high-

boiling liquid

Purity 95% - 98%[3] >95%[5] Research Grade

Storage Temperature Room Temperature Not specified Cool, dry place

Storage Class Not specified
11 - Combustible

Solids
Likely 11 or similar

Experimental Protocols
This protocol outlines the steps for safely handling and weighing (1-(4-
Iodophenyl)cyclobutyl)methanamine in a laboratory setting.

Materials:

(1-(4-Iodophenyl)cyclobutyl)methanamine
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Chemical-resistant gloves (Nitrile or Neoprene)

Safety glasses or goggles

Lab coat

Fume hood

Spatula

Weighing paper or boat

Analytical balance

Waste container for halogenated organic waste

Procedure:

Preparation:

Ensure the fume hood is functioning correctly.

Don all required Personal Protective Equipment (PPE): lab coat, safety glasses, and

chemical-resistant gloves.

Place all necessary equipment inside the fume hood.

Handling:

Carefully open the container of (1-(4-Iodophenyl)cyclobutyl)methanamine inside the

fume hood to avoid inhalation of any dust or vapors.

Use a clean spatula to transfer the desired amount of the compound onto a weighing

paper or boat on the analytical balance.

Avoid generating dust. If the compound is a solid, handle it gently.

If any material is spilled, follow the spill cleanup procedure outlined in Section 5.
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Post-Handling:

Securely close the container of (1-(4-Iodophenyl)cyclobutyl)methanamine.

Clean the spatula and any other contaminated equipment with an appropriate solvent

inside the fume hood.

Dispose of the weighing paper and any contaminated materials in the designated

halogenated organic waste container.

Wipe down the work surface of the fume hood.

Remove gloves and wash hands thoroughly with soap and water.

Spill and Waste Management
5.1 Spill Cleanup Protocol:

Evacuate: Immediately alert others in the area and evacuate the immediate vicinity of the

spill.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For a small spill, absorb with an inert material (e.g., vermiculite, sand, or earth). Do

not use combustible materials such as sawdust.

Collect: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials as halogenated organic waste.

5.2 Waste Disposal Protocol:

All waste materials contaminated with (1-(4-Iodophenyl)cyclobutyl)methanamine,

including empty containers, disposable labware, and spill cleanup materials, must be

disposed of as hazardous halogenated organic waste.
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Follow all local, state, and federal regulations for hazardous waste disposal.

Storage Procedures
Container: Store in the original, tightly sealed container.

Environment: Keep in a cool, dry, and well-ventilated area.

Incompatibilities: Store away from strong oxidizing agents and incompatible materials.

Labeling: Ensure the container is clearly labeled with the chemical name and appropriate

hazard warnings.

Visualizations
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Start: Prepare for Handling

Conduct Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Certified Fume Hood

Weigh Compound Carefully

Spill Occurred?

Follow Spill Cleanup Protocol

Yes

Transfer to Reaction Vessel

No

Return to Secure Storage

Dispose of Contaminated Waste

Decontaminate Work Area & PPE

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of (1-(4-Iodophenyl)cyclobutyl)methanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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